N-(2-methoxyethyl)-3-nitropyridin-2-amine
Overview
Description
N-(2-Methoxyethyl)-3-nitropyridin-2-amine (MENA) is a nitrogen-containing heterocyclic compound that has been used in a variety of scientific research applications. It is an important building block for the synthesis of various organic compounds and can be used for a variety of biological and chemical studies. MENA has a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Polymer Research and Synthesis
“N-(2-methoxyethyl)-3-nitropyridin-2-amine” has been utilized in the synthesis of thermoresponsive polymers. These polymers exhibit unique properties that enable them to respond to temperature changes, which is valuable in creating smart materials for various applications .
Biomedical Coatings
This compound has been involved in the development of biomedical coatings, particularly for medical devices that require anti-thrombogenic properties. Such coatings are essential in preventing blood clot formation on medical implants .
Drug Development
In pharmacology, derivatives of “N-(2-methoxyethyl)-3-nitropyridin-2-amine” have been explored for their potential in antisense drug technologies. These technologies can selectively inhibit gene expression, offering a targeted approach to treat diseases at the genetic level .
Biochemical Applications
The compound has found applications in biochemistry, especially in the study of thermoresponsive non-ionic polymers. These studies focus on understanding the phase transitions of polymers and their potential use in creating stimuli-responsive systems .
Analytical Chemistry
In analytical chemistry, “N-(2-methoxyethyl)-3-nitropyridin-2-amine” is part of the research into ionic liquids and their applications. These liquids are used as solvents and reagents in chemical analyses due to their unique properties such as low volatility and high thermal stability .
Agricultural Chemistry
While direct applications in agriculture are not explicitly documented, the principles of smart material design and polymer research can be extrapolated to agricultural uses. For instance, temperature-responsive polymers could be used to create controlled-release fertilizers or pesticides that respond to environmental conditions .
Mechanism of Action
Mode of Action
It’s important to note that the mode of action of a compound depends on its chemical structure and the nature of its interaction with its targets .
Biochemical Pathways
This suggests that the compound could potentially interact with biochemical pathways related to energy production and storage .
Pharmacokinetics
Similar compounds with a 2’-methoxyethyl modification have been shown to be resistant to nuclease metabolism in both plasma and tissue, suggesting potential stability and bioavailability in the body .
Result of Action
Given its potential role in the stabilization of nitrate ester-based energetic materials, it may contribute to the stability and performance of these materials .
Action Environment
The action, efficacy, and stability of N-(2-methoxyethyl)-3-nitropyridin-2-amine can be influenced by various environmental factors. These factors could include temperature, pH, and the presence of other compounds or enzymes that could interact with N-(2-methoxyethyl)-3-nitropyridin-2-amine .
properties
IUPAC Name |
N-(2-methoxyethyl)-3-nitropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O3/c1-14-6-5-10-8-7(11(12)13)3-2-4-9-8/h2-4H,5-6H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMNGFFZTDVVXHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=C(C=CC=N1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001271567 |
Source
|
| Record name | N-(2-Methoxyethyl)-3-nitro-2-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001271567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
866010-53-9 |
Source
|
| Record name | N-(2-Methoxyethyl)-3-nitro-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=866010-53-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2-Methoxyethyl)-3-nitro-2-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001271567 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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